1-(benzo[d][1,3]dioxole-5-carbonyl)-N-(thiazol-2-yl)azetidine-3-carboxamide

• IUPAC Name: 1-(1,3-benzodioxole-5-carbonyl)-N-(1,3-thiazol-2-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C15H13N3O4S/c19-13(17-15-16-3-4-23-15)10-6-18(7-10)14(20)9-1-2-11-12(5-9)22-8-21-11/h1-5,10H,6-8H2,(H,16,17,19)
• InChI Key: VFYHNOAEPBDIMK-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC3=C(C=C2)OCO3)C(=O)NC4=NC=CS4
• Molecular Formula: C15H13N3O4S
• Molecular Weight: 331.3 g/mol

Description

1-(benzo[d][1,3]dioxole-5-carbonyl)-N-(thiazol-2-yl)azetidine-3-carboxamide, also known as BTA-EG6, is a small molecule that has gained attention in scientific research due to its potential therapeutic applications. BTA-EG6 has been shown to have an inhibitory effect on the proteasome, a cellular complex responsible for degrading proteins.

Scientific Research Applications

Antibacterial and Antimicrobial Properties

• Compounds structurally similar to 1-(benzo[d][1,3]dioxole-5-carbonyl)-N-(thiazol-2-yl)azetidine-3-carboxamide have shown promising antibacterial activity. For instance, a study by Palkar et al. (2017) found that specific Schiff bases of pyrazol-5-one derivatives, which share a similar structural motif, displayed significant antibacterial properties against Staphylococcus aureus and Bacillus subtilis, indicating potential use in treating bacterial infections (Palkar et al., 2017).
• Talupur et al. (2021) synthesized and characterized compounds with a similar structure and reported antimicrobial and molecular docking studies, suggesting their potential in antimicrobial applications (Talupur et al., 2021).

Potential in Anticancer Research

• A study by Mansour et al. (2020) on thiazolyl pyrazoline derivatives linked to benzo[1,3]dioxole moiety, which is structurally related, indicated these compounds possess anti-proliferative activities. This suggests a potential application in cancer research, particularly in developing novel anticancer agents (Mansour et al., 2020).

Anti-Inflammatory and Analgesic Activities

• Another interesting application is in the field of anti-inflammatory and analgesic drugs. For instance, Kumar and Singh (2020) synthesized derivatives of benzothiazole, a structural analog, which demonstrated significant anti-inflammatory and analgesic effects. This implies that similar compounds could be explored for their potential in treating pain and inflammation (Kumar & Singh, 2020).

Potential as Diuretic Agents

• Yar and Ansari (2009) explored the diuretic activity of biphenyl benzothiazole-2-carboxamide derivatives, which are structurally related. Their research suggests possible applications of similar compounds in diuretic therapies (Yar & Ansari, 2009).